Cas no 5339-09-3 (1,3-dimethylnaphtho[2,3-c]furan-4,9-dione)
5339-09-3 structure
Product Name:1,3-dimethylnaphtho[2,3-c]furan-4,9-dione
CAS No:5339-09-3
MF:C14H10O3
MW:226.227404117584
CID:1585864
PubChem ID:220564
Update Time:2025-04-21
1,3-dimethylnaphtho[2,3-c]furan-4,9-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dimethylnaphtho[2,3-c]furan-4,9-dione
- 1,3-Dimethylnaphtho(2,3-c)furan-4,9-dione
- 1,3-Dimethylnaphtho(2,3-c)furan-4,9-dione; 1,3-Dimethylnaphtho[2,3-c]furan-4,9-dione
- Naphtho[2,3-c]furan-4,9-dione, 1,3-dimethyl-
- XY7ZE4G95D
- NSC 3469
- NSC-3469
- NSC3469
- DTXSID30201548
- 5339-09-3
- 1,3-dimethylbenzo[f]isobenzofuran-4,9-dione
- SCHEMBL21969725
-
- Inchi: 1S/C14H10O3/c1-7-11-12(8(2)17-7)14(16)10-6-4-3-5-9(10)13(11)15/h3-6H,1-2H3
- InChI Key: OUHKARAJFJGDPN-UHFFFAOYSA-N
- SMILES: O1C(C)=C2C(C3C=CC=CC=3C(C2=C1C)=O)=O
Computed Properties
- Exact Mass: 226.063
- Monoisotopic Mass: 226.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 47.3Ų
Experimental Properties
- Density: 1.297
- Boiling Point: 403.5°C at 760 mmHg
- Flash Point: 193.8°C
- Refractive Index: 1.611
- PSA: 47.28
- LogP: 2.67180
1,3-dimethylnaphtho[2,3-c]furan-4,9-dione Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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